Cas no 32682-99-8 (methyl 2-phenyl-1H-imidazole-4-carboxylate)

• Product Name: methyl 2-phenyl-1H-imidazole-4-carboxylate
• CAS No: 32682-99-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1110880
• PubChem ID: 10655714
• Update Time: 2025-10-29

methyl 2-phenyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1H-Imidazole-5-carboxylic acid methyl ester
• methyl 2-phenyl-1H-imidazole-5-carboxylate
• methyl 2-phenyl-1H-imidazole-4-carboxylate
• XFCDAZUIOVPVQZ-UHFFFAOYSA-N
• 32682-99-8
• methyl2-phenyl-1H-imidazole-5-carboxylate
• AKOS015905573
• MFCD06203997
• AKOS011533343
• SCHEMBL1313241
• DA-06875
• 2-phenyl-3H-imidazole-4-carboxylic acid methyl ester
• G67415
• EN300-138261
• Z969202522

• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-7-12-10(13-9)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
• InChI Key： XFCDAZUIOVPVQZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Additional information on methyl 2-phenyl-1H-imidazole-4-carboxylate

Recent Advances in the Study of Methyl 2-phenyl-1H-imidazole-4-carboxylate (CAS: 32682-99-8)

Methyl 2-phenyl-1H-imidazole-4-carboxylate (CAS: 32682-99-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

One of the most notable advancements in the study of methyl 2-phenyl-1H-imidazole-4-carboxylate is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling its widespread use in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of this imidazole derivative, which significantly reduced reaction times and improved scalability.

In addition to its synthetic utility, methyl 2-phenyl-1H-imidazole-4-carboxylate has shown promising biological activities. Recent in vitro and in vivo studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the antimicrobial properties of methyl 2-phenyl-1H-imidazole-4-carboxylate have been investigated in the context of rising antibiotic resistance. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited strong activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for further development.

Another exciting area of research is the compound's potential in oncology. Preliminary studies have indicated that methyl 2-phenyl-1H-imidazole-4-carboxylate derivatives can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. A recent preclinical trial demonstrated that a modified version of this compound exhibited selective cytotoxicity against breast cancer cells while sparing normal cells, highlighting its potential as a targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of methyl 2-phenyl-1H-imidazole-4-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and extensive preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, methyl 2-phenyl-1H-imidazole-4-carboxylate (CAS: 32682-99-8) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Recent research has shed light on its synthetic accessibility, biological activities, and therapeutic potential, paving the way for future innovations in chemical biology and medicinal chemistry. Continued exploration of this compound and its derivatives is expected to yield novel therapeutic agents for a range of diseases.